Cas no 124390-37-0 (Chrysene,5-methyl-12-nitro-)

• Product Name: Chrysene,5-methyl-12-nitro-
• CAS No: 124390-37-0
• MF: C₁₉H₁₃NO₂
• MW: 287.312024831772
• CID: 189836
• PubChem ID: 147799
• Update Time: 2025-04-19

Chrysene,5-methyl-12-nitro- Chemical and Physical Properties

Names and Identifiers

• Chrysene,5-methyl-12-nitro-
• 11-METHYL-6-NITROCHRYSENE
• 5-methyl-12-nitrochrysene
• CCRIS 3560
• DTXSID50154300
• G334O56391
• Chrysene, 5-methyl-12-nitro-
• UNII-G334O56391
• Q27278673
• 124390-37-0

• Inchi： 1S/C19H13NO2/c1-12-10-13-6-2-3-7-14(13)17-11-18(20(21)22)15-8-4-5-9-16(15)19(12)17/h2-11H,1H3
• InChI Key： OMBRRTHRPGDGPK-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC2=C3C=CC=CC3=CC(C)=C2C2C=CC=CC=21)=O

Computed Properties

• Exact Mass: 287.09469
• Monoisotopic Mass: 287.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.9
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.306
• Boiling Point: 515°Cat760mmHg
• Flash Point: 253.3°C
• Refractive Index: 1.767
• PSA: 43.14